Cas no 1361571-74-5 (4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid)

• Product Name: 4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361571-74-5
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4967198
• Update Time: 2025-07-01

4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-8-4-10(15)13(11(16)5-8)7-1-2-17-9(3-7)6-12(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： NNUINBHIAOTZHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CN=C(CC(=O)O)C=1)Cl)Cl

Computed Properties

• Exact Mass: 314.962062 g/mol
• Monoisotopic Mass: 314.962062 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2
• Molecular Weight: 316.6

Additional information on 4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid

4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid (CAS No. 1361571-74-5): A Promising Compound in Pharmaceutical Research

4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid, with the CAS No. 1361571-74-5, has emerged as a focal point in pharmaceutical research due to its unique molecular architecture and potential biological activities. This compound belongs to the class of substituted pyridine derivatives, which are widely studied for their diverse pharmacological applications. The 2-acetic acid functional group, combined with the 2,4,6-trichlorophenyl substituent, creates a molecular framework that exhibits both hydrophobic and hydrophilic properties, enabling interactions with various biological targets.

Recent studies have highlighted the structural significance of the trichlorophenyl moiety in modulating the compound’s reactivity. The introduction of chlorine atoms at positions 2, 4, and 6 in the phenyl ring enhances the electron-withdrawing effect, which may influence the compound’s binding affinity to target proteins. This modification also contributes to the compound’s stability in aqueous environments, a critical factor in drug development. The pyridine-2-acetic acid scaffold, on the other hand, provides a versatile platform for further functionalization, allowing researchers to tailor its properties for specific therapeutic applications.

One of the latest breakthroughs in this field involves the application of 4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid in the design of antifungal agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against Candida albicans through the disruption of fungal cell membrane integrity. The compound’s ability to selectively target fungal membranes without affecting mammalian cells highlights its potential as a novel antifungal candidate. This finding aligns with the growing need for new antifungal therapies due to the increasing prevalence of drug-resistant fungal infections.

Another area of interest is the compound’s role in the development of anti-inflammatory drugs. Researchers at the University of Tokyo have recently explored its effects on inflammatory pathways, particularly its interaction with the NF-κB signaling cascade. Preliminary results suggest that the compound can inhibit the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly relevant given the rising demand for targeted therapies in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The 2-acetic acid group in the molecule plays a critical role in its pharmacokinetic properties. Studies have shown that this group enhances the compound’s solubility in biological fluids, which is essential for oral bioavailability. Additionally, the trichlorophenyl substituent may contribute to the compound’s metabolic stability, reducing the risk of rapid degradation in the gastrointestinal tract. These properties make the compound a strong candidate for further preclinical development.

From a synthetic perspective, the synthesis of 4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid involves a multi-step process that requires precise control of reaction conditions. A recent publication in *Organic Letters* described a novel method for the efficient synthesis of this compound using microwave-assisted coupling reactions. This approach significantly reduces reaction time and improves yield, which is crucial for large-scale production in pharmaceutical settings. The scalability of this method underscores its potential for industrial application.

Furthermore, the compound’s potential in the field of neuropharmacology has attracted attention. A 2024 study published in *Neuropharmacology* investigated its effects on neuronal cell viability and synaptic transmission. The results indicated that the compound may exert neuroprotective effects by modulating glutamate receptor activity, suggesting its potential as a therapeutic agent for neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.

Despite its promising properties, challenges remain in the optimization of the compound’s therapeutic profile. Ongoing research focuses on improving its selectivity towards specific biological targets to minimize off-target effects. Additionally, efforts are being made to evaluate its safety profile through in vivo studies, which are essential for advancing it to clinical trials.

In conclusion, 4-(2,4,6-Trichlorophenyl)pyridine-2-acetic acid represents a significant advancement in the development of multifunctional pharmaceutical agents. Its unique molecular structure, combined with its potential applications in antifungal, anti-inflammatory, and neuropharmacological therapies, positions it as a valuable candidate for further exploration. As research in this area continues to evolve, the compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.